4-(Morpholin-4-yl)benzamide
Cat. No. B1322310
M. Wt: 206.24 g/mol
InChI Key: SZGNKGORTYXIHR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06689882B2
Procedure details
A mixture of morpholine (2.0 g, 0.23 mmol) and 4-fluorobenzamide (1.2 g, 8.6 mmol) is heated at 120° C. The conversion of the 4-fluorobenzoamide is complete after 10 hours. Water (10 ml) is than added into the reaction mixture. The precipitate is filtered off, washed with water and dried under vacuum (30° C.) to give 1.6 g of the title-compound. Yield: 94%; m.p. 220-221° C.; MS 206 (100, M+); H1 NMR (DMSO): δ 7.76 (d, 2H), 7.75 (b, 1H), 7.05 (b, 1H), 6.94 (d, 21H), 3.73 (t, 4H), 3.20 (t, 4H); C13 NMR (CDCl3): δ 167.61, 152.90, 128.79, 123.93, 113.31, 65.92, 47.36.
Identifiers
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REACTION_CXSMILES
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[NH:1]1[CH2:6][CH2:5][O:4][CH2:3][CH2:2]1.F[C:8]1[CH:16]=[CH:15][C:11]([C:12]([NH2:14])=[O:13])=[CH:10][CH:9]=1>O>[N:1]1([C:8]2[CH:16]=[CH:15][C:11]([C:12]([NH2:14])=[O:13])=[CH:10][CH:9]=2)[CH2:6][CH2:5][O:4][CH2:3][CH2:2]1
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Inputs
Step One
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Name
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Quantity
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2 g
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Type
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reactant
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Smiles
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N1CCOCC1
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Name
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Quantity
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1.2 g
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Type
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reactant
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Smiles
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FC1=CC=C(C(=O)N)C=C1
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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FC1=CC=C(C(=O)N)C=C1
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Step Three
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Name
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Quantity
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10 mL
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Type
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solvent
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Smiles
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O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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120 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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than added into the reaction mixture
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FILTRATION
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Type
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FILTRATION
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Details
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The precipitate is filtered off
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WASH
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Type
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WASH
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Details
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washed with water
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CUSTOM
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Type
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CUSTOM
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Details
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dried under vacuum (30° C.)
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Outcomes
Product
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Name
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Type
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product
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Smiles
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N1(CCOCC1)C1=CC=C(C(=O)N)C=C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.6 g | |
| YIELD: PERCENTYIELD | 94% | |
| YIELD: CALCULATEDPERCENTYIELD | 3373% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
